Cas no 361457-96-7 (tert-Butyl 5-phenyl-1H-indole-1-carboxylate)
361457-96-7 structure
Product Name:tert-Butyl 5-phenyl-1H-indole-1-carboxylate
CAS No:361457-96-7
MF:C19H19NO2
MW:293.359665155411
MDL:MFCD13183434
CID:1040561
PubChem ID:20622389
Update Time:2025-04-20
tert-Butyl 5-phenyl-1H-indole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 5-phenyl-1H-indole-1-carboxylate
- tert-butyl 5-phenylindole-1-carboxylate
- 1-Boc-5-phenyl-1H-indole
- AK103944
- ANW-64329
- CTK8C0203
- KB-11511
- SureCN2458509
- F18189
- 5-Phenyl-1H-indole-1-carboxylic Acid tert-butyl Ester
- CS-0451686
- GDZDNRURPYTDTH-UHFFFAOYSA-N
- DTXSID80609136
- 5-Phenyl-1H-indole-1 -carboxylic acid tert-butyl ester
- 1H-Indole-1-carboxylic acid, 5-phenyl-, 1,1-dimethylethyl ester
- SCHEMBL2458509
- 361457-96-7
- DB-363367
- tert-Butyl5-phenyl-1H-indole-1-carboxylate
- A874422
-
- MDL: MFCD13183434
- Inchi: 1S/C19H19NO2/c1-19(2,3)22-18(21)20-12-11-16-13-15(9-10-17(16)20)14-7-5-4-6-8-14/h4-13H,1-3H3
- InChI Key: GDZDNRURPYTDTH-UHFFFAOYSA-N
- SMILES: O(C(N1C=CC2C=C(C3C=CC=CC=3)C=CC1=2)=O)C(C)(C)C
Computed Properties
- Exact Mass: 293.14167
- Monoisotopic Mass: 293.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 31.2Ų
Experimental Properties
- PSA: 31.23
tert-Butyl 5-phenyl-1H-indole-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM147010-1g |
tert-Butyl 5-phenyl-1H-indole-1-carboxylate |
361457-96-7 | 95% | 1g |
$729 | 2021-08-05 | |
| Alichem | A199009975-1g |
tert-Butyl 5-phenyl-1H-indole-1-carboxylate |
361457-96-7 | 95% | 1g |
$634.28 | 2023-09-02 | |
| Apollo Scientific | OR305228-250mg |
tert-Butyl 5-phenyl-1H-indole-1-carboxylate |
361457-96-7 | 250mg |
£230.00 | 2024-07-19 | ||
| Chemenu | CM147010-1g |
tert-Butyl 5-phenyl-1H-indole-1-carboxylate |
361457-96-7 | 95% | 1g |
$*** | 2023-03-31 | |
| eNovation Chemicals LLC | D516458-250mg |
1H-Indole-1-carboxylic acid, 5-phenyl-, 1,1-dimethylethyl ester |
361457-96-7 | 95% | 250mg |
$188 | 2024-06-05 | |
| eNovation Chemicals LLC | D516458-1g |
1H-Indole-1-carboxylic acid, 5-phenyl-, 1,1-dimethylethyl ester |
361457-96-7 | 95% | 1g |
$518 | 2024-06-05 | |
| Ambeed | A606261-1g |
tert-Butyl 5-phenyl-1H-indole-1-carboxylate |
361457-96-7 | 95+% | 1g |
$615.0 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1522353-250mg |
Tert-butyl 5-phenyl-1H-indole-1-carboxylate |
361457-96-7 | 98% | 250mg |
¥2751.00 | 2024-05-16 | |
| eNovation Chemicals LLC | D516458-250mg |
1H-Indole-1-carboxylic acid, 5-phenyl-, 1,1-dimethylethyl ester |
361457-96-7 | 95% | 250mg |
$188 | 2025-02-25 | |
| eNovation Chemicals LLC | D516458-1g |
1H-Indole-1-carboxylic acid, 5-phenyl-, 1,1-dimethylethyl ester |
361457-96-7 | 95% | 1g |
$518 | 2025-02-25 |
tert-Butyl 5-phenyl-1H-indole-1-carboxylate Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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